Technical Guide: Synthesis of 1,4-Dibutoxy-2-chloro-5-nitrobenzene
Technical Guide: Synthesis of 1,4-Dibutoxy-2-chloro-5-nitrobenzene
This technical guide details the synthesis of 1,4-Dibutoxy-2-chloro-5-nitrobenzene (CAS: 89-30-5), a critical intermediate often utilized in the development of liquid crystalline materials, conductive polymers, and specific aniline-based pharmaceutical precursors.[1][2]
The synthesis requires a precise sequence of Alkylation , Regioselective Chlorination , and Nitration to ensure the correct substitution pattern (1,2,4,5-tetrasubstituted benzene).
Target Molecule: 1,4-Dibutoxy-2-chloro-5-nitrobenzene CAS Registry Number: 89-30-5 Molecular Formula: C₁₄H₂₀ClNO₄ Molecular Weight: 301.77 g/mol [1][2][3]
Retrosynthetic Analysis & Strategy
To achieve the specific 2-chloro-5-nitro substitution pattern on the 1,4-dibutoxybenzene core, the order of electrophilic aromatic substitution (EAS) is critical.[1][2]
-
Analysis of Directing Effects:
-
The 1,4-dibutoxy groups are strong ortho/para directors.[1][2]
-
Route A (Nitration
Chlorination): Nitration of 1,4-dibutoxybenzene yields 2-nitro-1,4-dibutoxybenzene.[1][2] Subsequent chlorination would be directed to the position ortho to the alkoxy group and meta to the nitro group (Position 6). This yields the incorrect isomer (2-chloro-6-nitro).[1][2] -
Route B (Chlorination
Nitration): Chlorination of 1,4-dibutoxybenzene yields 2-chloro-1,4-dibutoxybenzene.[1][2] Subsequent nitration is directed para to the chlorine (due to steric hindrance at the ortho position and the cooperative activation by the alkoxy group at position 4). This yields the correct isomer (2-chloro-5-nitro).[1][2][4]
-
Selected Pathway: Hydroquinone
Figure 1: Retrosynthetic logic flow prioritizing the chlorination-first strategy to secure the 2,5-substitution pattern.
Detailed Synthetic Protocol
Phase 1: Double O-Alkylation of Hydroquinone
This step converts the polarity of the ring from hydrophilic to lipophilic and activates it for subsequent EAS reactions.
-
Reagents: Hydroquinone (1.0 eq),
-Butyl Bromide (2.5 eq), Potassium Carbonate (3.0 eq).[1][2] -
Mechanism: S
2 Nucleophilic Substitution.[2]
Protocol:
-
Charge a reactor with Hydroquinone (110 g, 1.0 mol) and DMF (500 mL).
-
Add Potassium Carbonate (414 g, 3.0 mol) under stirring.
-
Heat the suspension to 60°C.
-
Add
-Butyl Bromide (342.5 g, 2.5 mol) dropwise over 60 minutes. -
Raise temperature to 80-90°C and reflux for 6-8 hours. Monitor by TLC (Hexane:Ethyl Acetate 9:1) until hydroquinone is consumed.[2][5]
-
Workup: Pour the reaction mixture into ice-water (2 L). The product will precipitate as a white/off-white solid.[1][2]
-
Filter the solid, wash with water (
mL), and dry in a vacuum oven at 45°C. -
Yield: ~90-95% (White crystalline solid).
Phase 2: Regioselective Monochlorination
Using Sulfuryl Chloride (
-
Reagents: 1,4-Dibutoxybenzene (1.0 eq), Sulfuryl Chloride (1.05 eq).
-
Solvent: Dichloromethane (DCM) or Glacial Acetic Acid.[2]
-
Temp: 0°C to Room Temperature (RT).
Protocol:
-
Dissolve 1,4-Dibutoxybenzene (222 g, 1.0 mol) in DCM (1 L) in a flask equipped with a gas scrubber (to trap
and ). -
Cool the solution to 0-5°C using an ice bath.
-
Add Sulfuryl Chloride (141.7 g, 1.05 mol) dropwise over 2 hours. Maintain temperature
°C. -
Allow the mixture to warm to RT and stir for 2 hours.
-
Workup: Wash the organic layer with water (
mL), saturated ( mL), and brine. -
Dry over
and concentrate under reduced pressure. -
Purification: If necessary, recrystallize from Ethanol.
Phase 3: Nitration
The existing chlorine atom directs the incoming nitro group to the para position (position 5), while the alkoxy group at position 4 cooperatively activates this site.
-
Reagents: 2-Chloro-1,4-dibutoxybenzene (1.0 eq), Nitric Acid (65%, 1.1 eq).[1][2]
-
Solvent: Glacial Acetic Acid (AcOH).[2]
-
Temp: 10-20°C.
Protocol:
-
Dissolve 2-Chloro-1,4-dibutoxybenzene (256.7 g, 1.0 mol) in Glacial Acetic Acid (800 mL).
-
Cool the solution to 10°C.
-
Prepare a nitrating solution: Mix Nitric Acid (65%, 1.1 mol) in Acetic Acid (100 mL).
-
Add the nitrating solution dropwise to the reactor.[4][6] Critical: The reaction is exothermic.[2][4] Control addition rate to keep
°C. -
Stir at 20°C for 3 hours. The product often precipitates as a yellow solid during the reaction.
-
Workup: Pour the mixture into ice-water (2 kg). Stir for 30 minutes.
-
Filter the yellow precipitate.[2][7][8] Wash with cold water until the filtrate is neutral (pH 7).[2]
-
Purification: Recrystallize from Ethanol or Methanol to remove trace isomers.
-
Final Product: 1,4-Dibutoxy-2-chloro-5-nitrobenzene (Yellow needles).
Process Optimization & Data Summary
The following table summarizes Critical Process Parameters (CPPs) to ensure high purity (>98%).
| Parameter | Phase 1 (Alkylation) | Phase 2 (Chlorination) | Phase 3 (Nitration) |
| Limiting Reagent | Hydroquinone | 1,4-Dibutoxybenzene | 2-Cl-1,4-Dibutoxybenzene |
| Key Solvent | DMF (Polar Aprotic) | DCM or AcOH | Acetic Acid (Moderates rate) |
| Temp Range | 80-90°C | 0-10°C | 10-25°C |
| Critical Control | Complete conversion of di-ol | Stoichiometry of | Temperature (Avoid dinitro) |
| Major Impurity | Mono-butoxy phenol | Dichloro-species | Ortho-nitro isomer |
| Target Yield | 92% | 88% | 85% |
Reaction Workflow Diagram
Figure 2: Sequential process flow diagram highlighting isolation steps and critical reagents.
Troubleshooting & Safety
Mechanistic Troubleshooting
-
Issue: Formation of 2,5-dichloro-1,4-dibutoxybenzene.[1][2]
-
Cause: Excess
or temperature too high during Phase 2.[2] -
Fix: Strict stoichiometric control (1.05 eq max) and maintain
°C.
-
-
Issue: Oily product in Phase 3 (Nitration).
Safety Considerations
-
Nitration Hazards: The nitration of electron-rich ethers can be vigorous.[2] Never add concentrated
to the neat ether.[2] Always use a solvent (AcOH) and control temperature to prevent thermal runaway.[2] -
Sulfuryl Chloride: Releases
and gas.[2] Must be used in a fume hood with an alkaline scrubber.[2] -
Alkyl Bromides:
-Butyl bromide is an alkylating agent.[1][2] Use gloves and avoid inhalation.[2]
References
-
CAS Common Chemistry. (n.d.).[2] 1,4-Dibutoxy-2-chloro-5-nitrobenzene (CAS 89-30-5).[1][2][3][9][10][11] American Chemical Society.[2] Retrieved from [Link][1][2][9]
-
PubChem. (2025).[2] 1,4-Dibutoxy-2-chloro-5-nitrobenzene | C14H20ClNO4.[1][2][3][9][10][11] National Library of Medicine.[2] Retrieved from [Link][1][2]
-
European Chemicals Agency (ECHA). (n.d.).[2] Registration Dossier - 1,4-dibutoxy-2-chloro-5-nitrobenzene. Retrieved from [Link][1][2]
-
Google Patents. (2016).[2] CN105601523A - Method for synthesizing 2,5-dimethoxy-4-chloroaniline.[1][2][12] (Analogous chemistry for alkoxy-chloro-nitrobenzenes). Retrieved from
-
PrepChem. (n.d.).[2] Preparation of 1,4-dichloro-2-nitrobenzene. (Reference for nitration protocols of halogenated benzenes). Retrieved from [Link]
Sources
- 1. prepchem.com [prepchem.com]
- 2. 1,4-Dibutoxy-2-chloro-5-nitrobenzene | C14H20ClNO4 | CID 66635 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. EY-luettelo - ECHA [echa.europa.eu]
- 4. pdf.benchchem.com [pdf.benchchem.com]
- 5. data.epo.org [data.epo.org]
- 6. wydawnictwa.ipo.lukasiewicz.gov.pl [wydawnictwa.ipo.lukasiewicz.gov.pl]
- 7. Organic Syntheses Procedure [orgsyn.org]
- 8. prepchem.com [prepchem.com]
- 9. CAS Common Chemistry [commonchemistry.cas.org]
- 10. CAS:89-30-5 FT-0717983 1,4-dibutoxy-2-chloro-5-nitrobenzene Product Detail Information [finetechchem.com]
- 11. 1,4-Dibutoxy-2-chloro-5-nitrobenzene - CAS:89-30-5 - 北京欣恒研科技有限公司 [konoscience.com]
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